![molecular formula C20H19ClN4O3 B2555094 3-[({[(2-chloro-3-pyridinyl)carbonyl]oxy}imino)methyl]-1-methyl-2-morpholino-1H-indole CAS No. 866017-58-5](/img/structure/B2555094.png)
3-[({[(2-chloro-3-pyridinyl)carbonyl]oxy}imino)methyl]-1-methyl-2-morpholino-1H-indole
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Overview
Description
This compound, also known by its IUPAC name “[(1-methyl-2-morpholin-4-ylindol-3-yl)methylideneamino] 2-chloropyridine-3-carboxylate”, has a molecular weight of 398.847 .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its boiling point, melting point, and density, are not available in the sources I found .Scientific Research Applications
Pharmacokinetics and Hepatic Protection
Indole and its derivatives, such as indole-3-carbinol (I3C) and 3,3'-diindolylmethane (DIM), have been extensively studied for their protective effects on chronic liver injuries, including viral hepatitis, hepatic steatosis, and hepatocellular carcinoma. These compounds modulate enzymes related to hepatitis viral replication, lipogenesis, and the metabolism of ethanol and hepatotoxic substances, showcasing their potential in hepatic protection through anti-fibrosis, anti-tumor, anti-oxidant, and immunomodulatory effects (Wang et al., 2016).
Chemical Synthesis
The diversity in the synthesis of indoles, including the compound of interest, underpins numerous pharmaceutical and material science applications. Methods for indole synthesis, such as the Fischer indole synthesis, have been pivotal in developing new organic compounds. These syntheses provide frameworks for creating complex molecules with various biological and pharmacological properties, underscoring the versatility and importance of indole derivatives in organic synthesis (Taber & Tirunahari, 2011).
Bioactive Properties
Compounds with morpholine and pyran structures exhibit significant bioactive properties, including antidepressant, anti-inflammatory, and antitumor activities. The development of new syntheses for these compounds, particularly focusing on enantioselective methods, highlights their potential in therapeutic applications. Chiral oxazinoindoles, for example, have been recognized for their interesting bioactive properties, suggesting a promising avenue for the development of novel CNS-acting drugs (Dupeux & Michelet, 2022).
Mechanism of Action
Target of action
Compounds with an indole structure, such as this one, often interact with various proteins in the body due to the aromatic indole ring’s ability to form pi stacking interactions and hydrogen bonds .
Mode of action
The specific mode of action would depend on the target protein. The compound could act as an inhibitor, activator, or modulator of the protein’s function. The morpholino and pyridinyl groups could be key in this interaction .
Biochemical pathways
The affected pathways would depend on the specific protein target. Indole derivatives have been found to have a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .
Pharmacokinetics
The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would depend on various factors, including its size, polarity, and the presence of functional groups. The morpholino group could potentially enhance solubility, aiding absorption and distribution .
Result of action
The molecular and cellular effects would depend on the specific protein target and the mode of action. For example, if the compound acts as an inhibitor of a protein involved in cell proliferation, it could have anticancer effects .
Action environment
Environmental factors such as pH and temperature could influence the compound’s action, efficacy, and stability. Additionally, the presence of other molecules could impact the compound’s ability to reach its target and exert its effects .
properties
IUPAC Name |
[(E)-(1-methyl-2-morpholin-4-ylindol-3-yl)methylideneamino] 2-chloropyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN4O3/c1-24-17-7-3-2-5-14(17)16(19(24)25-9-11-27-12-10-25)13-23-28-20(26)15-6-4-8-22-18(15)21/h2-8,13H,9-12H2,1H3/b23-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWJBOBCDIKRMDV-YDZHTSKRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C(=C1N3CCOCC3)C=NOC(=O)C4=C(N=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C2=CC=CC=C2C(=C1N3CCOCC3)/C=N/OC(=O)C4=C(N=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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